3-fluoro-4-methoxy-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[(4-thiophen-2-yloxan-4-yl)methyl]benzamide
• InChI: InChI=1S/C18H20FNO3S/c1-22-15-5-4-13(11-14(15)19)17(21)20-12-18(6-8-23-9-7-18)16-3-2-10-24-16/h2-5,10-11H,6-9,12H2,1H3,(H,20,21)
• InChI Key: HMBNUKNQEJOZRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCC2(CCOCC2)C3=CC=CS3)F
• Molecular Formula: C18H20FNO3S
• Molecular Weight: 349.4 g/mol
• CAS No.: 1797317-92-0

Description

3-fluoro-4-methoxy-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H20FNO3S and its molecular weight is 349.42. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Fluorinated Heterocyclic Compounds : The use of fluorinated acrylic building blocks, similar to the core structure of the specified compound, has proven effective for synthesizing a variety of fluorine-bearing heterocyclic compounds, such as pyrazolones, pyrimidines, coumarines, and benzothiopyranones. These compounds have versatile applications due to the unique properties imparted by the fluorine atom, including increased lipophilicity, stability, and potential bioactivity (Shi, Wang, & Schlosser, 1996).

• PET Radiotracer Development : Compounds with a fluorinated pyrazole ring, akin to the structural motif in the given chemical, have been synthesized for use as PET radiotracers, such as in the study of CB1 cannabinoid receptors. This demonstrates their importance in developing diagnostic tools for brain imaging and studying neurological functions (Katoch-Rouse & Horti, 2003).

• Fluorophore Synthesis for Imaging Applications : The synthesis of fluorescent dyes from compounds containing similar functional groups has been reported, showcasing their utility in creating color-tunable fluorophores for various imaging applications. These compounds exhibit dual fluorescence and high emission efficiency, which can be crucial for biological imaging and molecular probes (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).

• Antimicrobial Activity : Schiff bases derived from similar thiophene-carbonitrile compounds have shown significant antimicrobial activity, highlighting their potential in developing new antibacterial and antifungal agents. This underlines the broader applications of such chemical structures in contributing to the discovery of novel drugs (Puthran et al., 2019).